Cas no 172478-10-3 ((R)-Ethyl 1-benzylpyrrolidine-2-carboxylate)

• Product Name: (R)-Ethyl 1-benzylpyrrolidine-2-carboxylate
• CAS No: 172478-10-3
• Molecular Formula: C₁₄H₁₉NO₂
• Molecular Weight: 233.30616
• CID: 138674
• PubChem ID: 688176

(R)-Ethyl 1-benzylpyrrolidine-2-carboxylate Properties

Names and Identifiers

• (R)-Ethyl 1-benzylpyrrolidine-2-carboxylate
• N-Benzyl-D-proline ethyl ester
• D-Proline, 1-(phenylmethyl)-, ethylester
• ethyl (2R)-1-benzylpyrrolidine-2-carboxylate
• (R)-1-BENZYL-PYRROLIDINE-2-CARBOXYLIC ACID ETHYL ESTER
• 1-Benzyl-D-proline ethyl ester
• 172478-10-3
• AKOS015910521
• A811417
• J-010824
• SCHEMBL4937902
• Ethyl 1-benzylpyrrolidine-2-carboxylate
• N-Benzyl-D-proline ethyl ester, 98%
• D-Proline,1-(phenylmethyl)-,ethylester
• DTXSID80350813
• MFCD00134579
• N-BENZYL-D-PROLINE ETHYL ESTER

• MDL： MFCD00134579
• InChIKey： FLASAKCDOWUBQX-CYBMUJFWSA-N
• Inchi： InChI=1S/C14H19NO2/c1-2-17-14(16)13-9-6-10-15(13)11-12-7-4-3-5-8-12/h3-5,7-8,13H,2,6,9-11H2,1H3/t13-/m1/s1
• SMILES： CCOC(=O)[C@H]1CCCN1CC2=CC=CC=C2

Computed Properties

• Exact Mass: 233.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 233.141578849g/mol
• Heavy Atom Count: 17
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 2.15200
• PSA: 29.54000
• Refractive Index: n20/D 1.511(lit.)
• Boiling Point: 308.9°C at 760 mmHg
• Flash Point: >230 °F
• Color/Form: solid
• Solubility: Not determined
• Density: 1.046 g/mL at 25 °C(lit.)

(R)-Ethyl 1-benzylpyrrolidine-2-carboxylate Security Information

• WGK Germany：3
• Safety Term：S26-37/39-36
• Safety Instruction： S26-S37-S39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• FLUKA BRAND F CODES：34

(R)-Ethyl 1-benzylpyrrolidine-2-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%